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Compound of Interest

Compound Name: 2-Hydroxyethyl benzoate

Cat. No.: B041798 Get Quote

Disclaimer: Extensive research indicates that 2-Hydroxyethyl Benzoate is not a commonly

utilized component in mainstream drug delivery systems. Its application appears to be limited

and is primarily documented as a synthetic intermediate rather than a primary drug carrier or

active delivery vehicle. The following information is based on available data and should be

considered within this context.

Application Notes
2-Hydroxyethyl benzoate is a chemical compound that has been explored as a precursor in

the synthesis of more complex molecules with potential applications in drug delivery.[1] Its

primary role in this context is as a building block in the creation of lipophilic prodrugs or fatty

acid derivatives.[1] These derivatives are designed to improve the therapeutic efficacy of drugs

by enhancing their solubility, stability, and cellular uptake.

One notable application is in the synthesis of fatty acid derivatives intended for use in

emulsified or multilamellar drug delivery systems.[1] In this approach, the hydroxyl group of 2-
hydroxyethyl benzoate is reacted with a fatty acid derivative to form a larger, more lipophilic

molecule. This modification can facilitate the incorporation of hydrophilic drugs into lipid-based

delivery systems, potentially leading to controlled release and targeted delivery.

While not a direct application in drug delivery, it is also relevant to note that 2-hydroxyethyl
benzoate has been identified as a product of the enzymatic degradation of polyethylene
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terephthalate (PET).[2][3] This is significant in the broader context of biocompatibility and

biodegradation of materials that might be considered for medical applications.

Physicochemical Properties of 2-Hydroxyethyl Benzoate

Property Value Reference

CAS Number 94-33-7 [4][5]

Molecular Formula C9H10O3 [5]

Molecular Weight 166.17 g/mol [5]

Appearance Colorless liquid or solid [6]

Melting Point 34 °C [7]

Experimental Protocols
The following protocol is adapted from a patented method for the synthesis of a fatty acid

derivative of 2-hydroxyethyl benzoate for potential use in drug delivery systems.[1]

Objective: To synthesize a lipophilic derivative of 2-hydroxyethyl benzoate by reacting it with

a fatty acid mesylate.

Materials:

2-Hydroxyethyl benzoate

Sodium hydride (60% dispersion in mineral oil)

Anhydrous N,N-dimethylformamide (DMF)

Cis 9-octadecenol mesylate

Nitrogen gas

Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

Stirring apparatus
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Heating mantle

Protocol: Synthesis of 2-((cis-9-Octadecenyl)oxy)ethyl benzoate

Preparation of the Reaction Setup:

Assemble a dry, two-necked round-bottom flask equipped with a magnetic stirrer, a

condenser, and a nitrogen inlet.

Ensure all glassware is thoroughly dried to prevent moisture from interfering with the

reaction.

Reaction Initiation:

Under a nitrogen atmosphere, add 0.206 g (5.15 x 10⁻³ mol) of 60% sodium hydride to 40

ml of anhydrous DMF in the reaction flask.[1]

Slowly add 0.86 g (5.15 x 10⁻³ mol) of 2-hydroxyethyl benzoate to the suspension.[1]

Heat the mixture to 80 °C and stir for 1 hour to ensure the complete formation of the

alkoxide.[1]

Addition of the Fatty Acid Derivative:

To the heated mixture, add 1.78 g (5.15 x 10⁻³ mol) of cis 9-octadecenol mesylate.[1]

Continue stirring the reaction mixture at 80 °C for 40 hours.[1]

Work-up and Purification:

After 40 hours, cool the reaction mixture to room temperature.

The patent does not specify the work-up procedure, but a typical protocol would involve

quenching the reaction with water, followed by extraction with an organic solvent (e.g.,

ethyl acetate). The organic layers would then be combined, washed with brine, dried over

anhydrous sodium sulfate, and concentrated under reduced pressure.
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Purification of the crude product would likely be performed using column chromatography

on silica gel.

Visualizations

Reactants
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2-Hydroxyethyl benzoate
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Caption: Synthetic workflow for a fatty acid derivative of 2-Hydroxyethyl benzoate.
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Topic

Research Findings

Conclusion

2-Hydroxyethyl benzoate
in Drug Delivery

Limited direct application as a drug carrier Used as a synthetic intermediate for lipophilic derivatives Identified as a biodegradation product of PET

Potential as a building block in medicinal chemistry, but not an established drug delivery agent.
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Caption: Summary of findings on 2-Hydroxyethyl benzoate in drug delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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